Cas no 1337882-35-5 (3-Chloroisoquinoline-8-carbaldehyde)

• Product Name: 3-Chloroisoquinoline-8-carbaldehyde
• CAS No: 1337882-35-5
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• CID: 6614572
• PubChem ID: 121228888
• Update Time: 2025-10-18

3-Chloroisoquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloroisoquinoline-8-carbaldehyde
• 1337882-35-5

• Inchi： 1S/C10H6ClNO/c11-10-4-7-2-1-3-8(6-13)9(7)5-12-10/h1-6H
• InChI Key： JDZMTPFCJXAQDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=C(C=O)C=2C=N1

Computed Properties

• Exact Mass: 191.0137915g/mol
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 3-Chloroisoquinoline-8-carbaldehyde

Introduction to 3-Chloroisoquinoline-8-carbaldehyde (CAS No. 1337882-35-5)

3-Chloroisoquinoline-8-carbaldehyde, with the CAS number 1337882-35-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities.

The molecular formula of 3-Chloroisoquinoline-8-carbaldehyde is C₁₀H₆ClNO, and it has a molecular weight of 197.61 g/mol. The compound features a chloro substituent at the 3-position and an aldehyde group at the 8-position of the isoquinoline ring. These functional groups contribute to its reactivity and potential for forming diverse chemical derivatives, making it a valuable intermediate in organic synthesis.

In the realm of medicinal chemistry, 3-Chloroisoquinoline-8-carbaldehyde has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in many disease processes such as cancer and inflammatory disorders.

The aldehyde functionality of 3-Chloroisoquinoline-8-carbaldehyde makes it an attractive starting point for the synthesis of more complex molecules. Through reactions such as reductive amination and aldol condensation, this compound can be transformed into a variety of bioactive derivatives. These derivatives have shown promise in preclinical studies for their ability to target specific cellular pathways and exert therapeutic effects.

In addition to its medicinal applications, 3-Chloroisoquinoline-8-carbaldehyde has also been investigated for its use in materials science and analytical chemistry. Its unique electronic properties make it suitable for the development of novel materials with enhanced optical and electronic characteristics. For example, researchers at the University of California, Berkeley, have reported the synthesis of polymer-based materials incorporating this compound, which exhibit improved photoluminescence and conductivity.

The synthesis of 3-Chloroisoquinoline-8-carbaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 2-chlorobenzaldehyde with an appropriate amine followed by cyclization to form the isoquinoline ring. Another approach involves the oxidative coupling of 2-chlorobenzylamine with an aldehyde or ketone. These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The safety and handling of 3-Chloroisoquinoline-8-carbaldehyde are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-Chloroisoquinoline-8-carbaldehyde (CAS No. 1337882-35-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers exploring new frontiers in medicinal chemistry, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.